Cas no 1007386-45-9 (3-Bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid)
1007386-45-9 structure
Product Name:3-Bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid
CAS No:1007386-45-9
MF:C7H4BrNO2S
MW:246.081159591675
CID:2152170
Update Time:2023-08-05
3-Bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid
- 3-Bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid
-
- Inchi: 1S/C7H4BrNO2S/c8-4-2-12-6-3(4)1-5(9-6)7(10)11/h1-2,9H,(H,10,11)
- InChI Key: BFQKWXMSMYDJQT-UHFFFAOYSA-N
- SMILES: BrC1=CSC2=C1C=C(C(=O)O)N2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 214
- Topological Polar Surface Area: 81.3
3-Bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB39342-1g |
3-bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid |
1007386-45-9 | 97% | 1g |
5961.00 | 2021-06-01 | |
| Chemenu | CM362613-1g |
3-bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid |
1007386-45-9 | 95%+ | 1g |
$1097 | 2023-03-07 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB39342-1g |
3-bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid |
1007386-45-9 | 97% | 1g |
¥5961 | 2023-09-15 | |
| abcr | AB496218-1g |
3-Bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid; . |
1007386-45-9 | 1g |
€533.50 | 2024-08-02 | ||
| abcr | AB496218-5g |
3-Bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid; . |
1007386-45-9 | 5g |
€1649.10 | 2024-08-02 |
3-Bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1007386-45-9)3-Bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid
Order Number:A1230962
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 22:54
Price ($):797
Email:sales@amadischem.com
3-Bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
1007386-45-9 (3-Bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1007386-45-9)3-Bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid
Purity:99%
Quantity:1g
Price ($):797